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Compound of Interest

Compound Name: 3-Ethyl-3-methylpentane

Cat. No.: B092670

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals on minimizing the risks of static discharge when handling 3-Ethyl-3-
methylpentane. Adherence to these protocols is critical for ensuring laboratory safety.

Troubleshooting Guide

Encountering issues with static electricity can be alarming. This guide provides a systematic
approach to identifying and mitigating potential hazards.

Table 1: Physical and Electrostatic Properties of 3-Ethyl-3-methylpentane
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Property Value Notes

CAS Number 1067-08-9 [L112113]141[5]
Molecular Formula C8H18 [L1[2][41[6]1[7]
Molecular Weight 114.23 g/mol [1112][3][6]
Boiling Point 118 °C [1][2]

Flash Point 6 °C [8][9]

Vapor Pressure

20.2 mmHg at 25°C

[2](8]

Density

0.711 - 0.726 g/cm?

(11218l

Electrical Conductivity

No specific data available;

presumed to be low.

As a hydrocarbon, it is
expected to be a poor

conductor of electricity.

Lower Explosive Limit (LEL)

No specific data available.

For similar alkanes like
heptane, the LEL is 1.1%.[10]

Upper Explosive Limit (UEL)

No specific data available.

For similar alkanes like
heptane, the UEL is 6.7%.[10]

Autoignition Temperature

No data available.

[8]19]

Troubleshooting Common Scenarios

e Question: | felt a small shock when | touched a metal container of 3-Ethyl-3-methylpentane.

What should | do?

o Answer: Immediately stop all work with the solvent. This indicates a buildup of static

electricity. Ensure that you are properly grounded by wearing an anti-static wrist strap and

that all containers and equipment are bonded and grounded according to the protocols

below. Do not resume work until the source of the static discharge has been identified and

rectified.

e Question: I'm transferring 3-Ethyl-3-methylpentane between two metal containers and I'm

concerned about static. What is the most critical precaution?
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o Answer: The most critical precaution is to ensure that both the dispensing and receiving
containers are electrically bonded to each other and that one of them is connected to a
verified ground.[5] This creates an equipotential system, allowing static charges to safely
dissipate to the ground rather than accumulating and potentially causing a spark.[5]

e Question: The humidity in our lab is very low. Does this increase the risk of static discharge?

o Answer: Yes, low humidity significantly increases the risk of static electricity buildup.[10]
Dry air is a poor conductor of electricity, allowing static charges to accumulate more easily.
Maintaining a relative humidity of at least 50% can help to dissipate static charges.

» Question: Can the clothing | wear contribute to static electricity generation?

o Answer: Absolutely. Synthetic fabrics like polyester and nylon are prone to generating
static electricity. It is highly recommended to wear clothing made from natural fibers like
cotton and to use anti-static laboratory coats when handling flammable solvents.

Frequently Asked Questions (FAQs)

Q1: Why is 3-Ethyl-3-methylpentane considered a static electricity hazard?

Al: 3-Ethyl-3-methylpentane is a hydrocarbon, and like most hydrocarbons, it is a poor
conductor of electricity (low conductivity).[11] When a low-conductivity liquid is poured or
agitated, it can generate and accumulate a static electrical charge.[11] If this charge builds up
to a sufficient level, it can create a spark with enough energy to ignite the flammable vapors of
the solvent, leading to a fire or explosion.[12][13]

Q2: What are the primary methods for controlling static electricity when handling this solvent?
A2: The two primary and most effective methods are bonding and grounding.

e Bonding: Electrically connecting two or more conductive objects to equalize their electrical
potential.[5] For solvent transfer, this means connecting the dispensing and receiving
containers with a bonding wire.[5]

» Grounding: Connecting a conductive object to the earth to allow for the safe dissipation of
static charges.[5] In a laboratory setting, this typically involves connecting equipment to a
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designated grounding point.
Q3: What type of personal protective equipment (PPE) should | wear?

A3: In addition to standard laboratory PPE (safety glasses, gloves, and a lab coat), it is crucial
to wear items that minimize static generation. This includes:

e 100% cotton or flame-resistant lab coats.[14]
e Anti-static footwear or shoe covers.

e An anti-static wrist strap connected to a verified ground point, especially during transfer
operations.

Q4: Are there any specific handling techniques | should use during transfer?
A4: Yes. To minimize the generation of static electricity during transfer:

» Avoid splash filling. Use a grounded metal dip pipe or fill from the bottom of the receiving
container.[5]

o Control the flow rate. A slower flow rate will generate less static electricity.
Q5: How can | be sure my grounding and bonding connections are effective?

A5: Regularly inspect all grounding and bonding wires for damage or corrosion. Connections
should be made to bare metal surfaces, free of paint, rust, or other insulating materials.[5] Use
a multimeter to periodically check the continuity of your grounding and bonding connections.

Experimental Protocols

Protocol: Measurement of Electrical Conductivity

While specific data for 3-Ethyl-3-methylpentane is not readily available, you can measure the
conductivity of a sample using a conductivity meter. The following is a generalized procedure
based on the principles of ASTM D2624, a standard test method for the electrical conductivity
of aviation and distillate fuels.[11][15][16][17]
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Objective: To determine the electrical conductivity of a liquid hydrocarbon sample.

Materials:

Conductivity meter with a probe suitable for non-aqueous liquids.

Glass or metal sample container.

Grounding and bonding wires.

The 3-Ethyl-3-methylpentane sample.
Procedure:
e Preparation:
o Ensure the conductivity meter is calibrated according to the manufacturer's instructions.
o Thoroughly clean and dry the sample container and the conductivity probe.
e Grounding and Bonding:
o Place the sample container in a well-ventilated area, such as a fume hood.
o Bond the conductivity meter to the sample container.
o Ground the sample container to a verified earth ground.
e Sample Transfer:

o Carefully transfer the 3-Ethyl-3-methylpentane sample into the container, minimizing
splashing.

e Measurement:
o Immerse the conductivity probe into the sample.

o Allow the reading to stabilize. The time required for stabilization may vary depending on
the instrument and the sample's properties.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b092670?utm_src=pdf-body
https://www.benchchem.com/product/b092670?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

o Record the conductivity reading in picosiemens per meter (pS/m).

e Post-Measurement:
o Carefully remove the probe and clean it according to the manufacturer's instructions.

o Properly store or dispose of the solvent sample according to your institution's safety
guidelines.
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Caption: Troubleshooting workflow for suspected static discharge.
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Caption: Key factors in static charge generation and discharge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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